N-(2-fluorophenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide

• IUPAC Name: N-(2-fluorophenyl)-5-methyl-3-phenyl-1,2-oxazole-4-carboxamide
• InChI: InChI=1S/C17H13FN2O2/c1-11-15(16(20-22-11)12-7-3-2-4-8-12)17(21)19-14-10-6-5-9-13(14)18/h2-10H,1H3,(H,19,21)
• InChI Key: BRYOSIBNMINCGF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=NO1)C2=CC=CC=C2)C(=O)NC3=CC=CC=C3F
• Molecular Formula: C17H13FN2O2
• Molecular Weight: 296.29 g/mol

Description

N-(2-fluorophenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide, also known as LY-404187, is a compound that has gained attention in scientific research due to its potential therapeutic properties.

Mechanism of Action

N-(2-fluorophenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide is a selective antagonist of the metabotropic glutamate receptor subtype 5 (mGluR5). This receptor is involved in regulating the release of neurotransmitters and has been implicated in various neurological disorders. By blocking the activity of mGluR5, N-(2-fluorophenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide may modulate the release of neurotransmitters and provide therapeutic benefits.
Biochemical and Physiological Effects:
Studies have shown that N-(2-fluorophenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide can modulate glutamate signaling in the brain, leading to changes in synaptic plasticity and neuronal excitability. It has also been shown to reduce anxiety-like behavior in animal models and decrease the growth of cancer cells in vitro.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2-fluorophenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide in lab experiments is its selectivity for mGluR5, which allows for more specific targeting of this receptor compared to non-selective compounds. However, one limitation is that it may not be effective in all cases due to individual differences in receptor expression and signaling pathways.

Future Directions

There are several potential future directions for research on N-(2-fluorophenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide. One direction is to further investigate its potential therapeutic properties in anxiety and depression. Another direction is to explore its use in combination with other treatments for cancer. Additionally, there is potential for the development of more selective and potent mGluR5 antagonists based on the structure of N-(2-fluorophenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide.
In conclusion, N-(2-fluorophenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide is a compound that has shown promise in scientific research for its potential therapeutic properties. Its selectivity for mGluR5 and ability to modulate glutamate signaling make it a promising candidate for further investigation in various fields of research.

Synthesis Methods

The synthesis of N-(2-fluorophenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide involves the reaction of 2-fluoroaniline and 3-phenyl-5-methylisoxazole-4-carboxylic acid in the presence of a coupling agent such as N-ethyl-N′-(3-dimethylaminopropyl)carbodiimide (EDC) and a catalyst such as 4-(dimethylamino)pyridine (DMAP). The resulting product is then purified by column chromatography to obtain the final compound.

Scientific Research Applications

N-(2-fluorophenyl)-5-methyl-3-phenyl-4-isoxazolecarboxamide has been studied for its potential therapeutic properties in various fields of research. In neuroscience, it has been investigated as a potential treatment for anxiety and depression. In oncology, it has been studied for its anti-cancer properties. In addition, it has also been explored for its potential use in pain management and as a treatment for substance abuse disorders.